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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489

An In-depth Technical Guide to 2,3-Dichlorotoluene: Core Physical and Chemical Properties
for Researchers

Introduction

2,3-Dichlorotoluene (CAS No. 32768-54-0) is a halogenated aromatic hydrocarbon that
serves as a crucial intermediate in the synthesis of a wide array of fine chemicals.[1][2] Its
unique substitution pattern on the toluene ring makes it a valuable building block in the
pharmaceutical, agrochemical, and dye industries.[1][3][4] This technical guide provides a
comprehensive overview of its core physical and chemical properties, experimental
methodologies for their determination, and key applications relevant to researchers, scientists,
and professionals in drug development.

Chemical Identity and Structure

Below is a summary of the key identifiers for 2,3-Dichlorotoluene.
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Identifier

Value

CAS Number

32768-54-0[1]3]

Molecular Formula

C7HeCl2[1][3][5]

Molecular Weight 161.03 g/mol [3]

EC Number 251-203-8[3]

Synonyms 1,2-Dichloro-3-methylbenzene, 2,3-DCT[1][3][5]
InChl Key GWLKCPXYBLCEKC-UHFFFAOYSA-N[3]

Physical Properties

2,3-Dichlorotoluene is a clear, colorless liquid with a characteristic aromatic, toluene-like odor.

[1][5] It is generally insoluble in water but soluble in organic solvents such as methanol,

chloroform, ethanol, and acetone.[1][3][6] The quantitative physical properties are summarized

in the table below.

Property Value Conditions
Melting Point 4-6 °C[3]

Boiling Point 207-208 °C[3] at 760 mmHg
Density 1.228 g/mL[3][6] at 25 °C
Specific Gravity 1.27 at 20/20 °C
Refractive Index 1.551[3][6] at 20 °C/D
Flash Point 83 °C (181.4 °F) Closed Cup
Vapor Density 5.6[7] (Air=1)

Chemical Properties and Reactivity

As a dichlorinated toluene derivative, 2,3-dichlorotoluene’s reactivity is influenced by the

methyl group and the two chlorine atoms on the benzene ring. It can undergo various chemical

reactions, making it a versatile intermediate.
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e Synthesis Intermediate: It is a key precursor in the synthesis of more complex molecules. It
is used in the production of certain pesticides, dyes, and pharmaceuticals.[1][3][8] For
instance, it is a reagent in the synthesis of the anticonvulsant drug Lamotrigine and the
calcium channel blocker Felodipine.[6]

o Reactivity: The chlorine atoms can participate in nucleophilic substitution reactions, and the
aromatic ring can undergo further electrophilic substitution, although the existing substituents
influence the position of new groups. The methyl group can also be a site for free-radical
reactions under specific conditions.

The following diagram illustrates the role of 2,3-Dichlorotoluene as a central intermediate in
the chemical industry.
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Raw Materials

o-Toluidine 2-Chlorotoluene
. Directional
Synthesis Chlorination

Core Intermediate

2,3-Dichlorotoluene

End-Use Applications

Fharmaceuticals Agrochemicals Dyes & Pigments Specialty Chemicals

(e.g., Lamotrigine) (Pesticides, Herbicides)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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